Reference Substances Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.
VCID | Product Name | CAS No. | MF |
---|---|---|---|
VC0014298 | Meayamycin B | 1020210-12-1 | C31H48N2O8 |
VC0014305 | N,N’-Bis[2-(acetamido)ethyl]-N,N’-dimethyl Rhodamine | 1022835-74-0 | C30H34N4O5 |
VC0014299 | O-(4-Hydroxyphenyl)-3-iodo-L-tyrosine | 10468-90-3 | C15H14INO4 |
VC0014316 | 4-Azido-2,3,5,6-tetrafluorobenzoic Acid | 122590-77-6 | C7HF4N3O2 |
VC0014315 | N-Succinimidyl 4-Azido-2,3,5,6-tetrafluorobenzoate | 126695-58-7 | C11H4F4N4O4 |
VC0014293 | 5-Isoquinolinesulfonamide, N-[2-[(3-phenyl-2-propenyl)amino]ethyl]- | 130964-40-8 | C20H21N3O2S |
VC0014303 | 4-Hydroxy-2-methoxybenzaldehyde | 18278-34-7 | C8H8O3 |
VC0014326 | Decyl Methanethiosulfonate | 190852-38-1 | C11H24O2S2 |
VC0014306 | 2-[3-[2-[(2-Chloroacetyl)amino]ethyl-methylamino]-6-[2-[(2-chloroacetyl)amino]ethyl-methylazaniumylidene]xanthen-9-yl]benzoate | 203580-79-4 | C30H30Cl2N4O5 |
VC0014297 | Benzocaine Methanethiosulfonate | 212207-24-4 | C10H13NO4S2 |
VC0014294 | 3-(1-Methylpyrrolidin-2-yl)pyridine | 22083-74-5 | C10H14N2 |
VC0014322 | Propyl Methanethiosulfonate | 24387-69-7 | C4H10O2S2 |
VC0014301 | Gentamicin X2 sulfate | 36889-17-5 | C19H38N4O10 |
VC0014320 | Diethyl N,N-Diisopropylphosphoramidite | 42053-26-9 | C10H24NO2P |
VC0014324 | 1-(Methanesulfonylsulfanyl)pentane | 4212-64-0 | C6H14O2S2 |
VC0014300 | 3,3’-Diiodo-L-thyronine | 4604-41-5 | C15H13I2NO4 |
VC0014323 | Butyl Methanethiosulfonate | 52017-46-6 | C5H12O2S2 |
VC0014311 | Methyl 5-amino-3,5-dideoxy-D-glycero-beta-D-galacto-2-nonulopyranosidonic acid | 56144-08-2 | C₁₀H₁₉NO₈ |
VC0014319 | Triiodoacetic Acid (90per cent) | 594-68-3 | C2HI3O2 |
VC0014302 | Methyl β-D-Ribofuranoside | 7473-45-2 | C6H12O5 |
VC0014325 | 1-Methylsulfonylsulfanyloctane | 7559-45-7 | C9H20O2S2 |
VC0014328 | Hexadecyl Methanethiosulfonate | 7559-47-9 | C17H36O2S2 |
VC0014331 | 2-Bromophenylacetylene | 766-46-1 | C8H5Br |
VC0014332 | 4-Bromophenylacetylene | 766-96-1 | C8H5Br |
VC0014308 | Artanin | 96917-26-9 | C16H18O5 |